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Compound of Interest |

2-(4-Chlorophenyl)-3-
Compound Name:
methylmorpholine
CAS No.: 36981-95-0
Cat. No.: B1616694

Executive Safety Summary

Immediate Action Required: 2-(4-Chlorophenyl)-3-methylmorpholine is a halogenated
organic amine.[1] It poses risks as a skin/eye irritant and is harmful if swallowed.[1][2][3][4]
Critical Disposal Directive: Do NOT dispose of this compound down the drain. Do NOT mix with
strong acids or non-halogenated organic solvents.[1] This compound must be segregated into
Halogenated Organic Waste streams to ensure compliant incineration and prevent the
formation of hazardous combustion byproducts (e.g., hydrochloric acid, dioxins).

Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in safe disposal.[1] This
compound is a chlorinated analogue of phenmetrazine, sharing structural characteristics with
sympathomimetic amines.
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Property Detail

Chemical Name 2-(4-Chlorophenyl)-3-methylmorpholine
CAS Number 36981-95-0

Molecular Formula C11H14CINO

] Halogenated Cyclic Amine (Morpholine
Chemical Class

derivative)
Physical State Solid (typically white crystalline powder)
Acidity/Basicity Basic (Secondary amine)

Risk Assessment (GHS Classification)

H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][3][4][5]

Waste Characterization & Segregation Logic

The Scientific Basis for Segregation: Disposal facilities distinguish strictly between
"Halogenated" and "Non-Halogenated" waste.[1]

» Halogen Content: The chlorine atom on the phenyl ring necessitates high-temperature
incineration with specific flue gas scrubbing (to neutralize HCI gas).[1]

o Amine Functionality: As a secondary amine, it is basic.[1] Mixing it with acidic waste streams
can cause exothermic neutralization reactions, potentially pressurizing waste containers.[1]

Segregation Decision Tree

The following workflow illustrates the decision logic for segregating this specific compound in a
laboratory setting.
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Waste Generated:

2-(4-Chlorophenyl)-3-methylmorpholine
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Figure 1: Segregation logic ensuring the compound enters the correct waste stream for
incineration.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound & Contaminated Items)

[1]

» Applicability: Expired pure stocks, weighing boats, contaminated gloves, and paper towels.
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e Protocol:

o

Containment: Place the solid waste into a clear, sealable polyethylene bag (minimum 4 mil
thickness).

o Double Bagging: If disposing of pure compound (>1g), double bag to prevent particulate
dispersion.[1]

o Labeling: Affix a hazardous waste label. Explicitly write "2-(4-Chlorophenyl)-3-
methylmorpholine” and check "Toxic" and "Irritant."[1]

o Storage: Place the sealed bag into the laboratory's designated Solid Hazardous Waste
Drum.

B. Liquid Waste (Solutions & Reaction Mixtures)[1]

o Applicability: HPLC effluent, mother liquors from synthesis, or dissolved stock solutions.[1]
e Protocol:

o Selection: Use a High-Density Polyethylene (HDPE) carboy designated for Halogenated
Solvents.[1]

o Compatibility Check: Ensure the carboy does not contain strong acids (e.g., Sulfuric,
Nitric) or oxidizers.[1] The amine nature of the target compound poses a reaction risk.[1]

o Transfer: Pour waste using a funnel to prevent spills.

o Logging: Immediately log the addition on the carboy's waste tag.[1] Record the volume
and the specific chemical name. Do not use generic terms like "Organic Waste."

C. Empty Container Management
o RCRA Empty Standard: A container is considered "RCRA Empty" only if:

o All wastes have been removed using standard practices (pouring/pumping).[1]

o No more than 2.5 cm (1 inch) of residue remains on the bottom.[1]
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» Triple Rinse: Triple rinse the empty bottle with a solvent capable of dissolving the residue
(e.g., Methanol or Dichloromethane).[1]

» Rinsate Disposal: Dispose of the rinsate into the Halogenated Liquid Waste container.[1]

o Defacing: Deface the label and mark "Empty" before discarding the glass bottle in the glass
trash or recycling, depending on local facility rules.

Regulatory Compliance & Controlled Substance

Note
Controlled Substance Analogue Warning

While 2-(4-Chlorophenyl)-3-methylmorpholine is a distinct chemical entity, it is structurally
related to Phenmetrazine (a Schedule Il substance in the US).[1]

o Federal Analogue Act (US): Researchers must be aware that if this substance is intended for
human consumption, it could be treated legally as a Schedule Il substance.[1]

o Disposal Implication: If your facility treats this as a "Controlled Substance" for inventory
purposes, disposal may require witnessed destruction (two authorized personnel present)
and specific logging (e.g., DEA Form 41 style documentation) prior to placing it in the waste
stream.[1] Verify with your Environmental Health & Safety (EHS) officer.[1]

Emergency Spill Response

Spill Scenario: < 509 of solid powder or < 100mL of solution.[1]

o Evacuate & Ventilate: Clear the immediate area.[1] If powder is airborne, evacuate the lab to
allow HVAC to clear the air (15 mins).

o PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]
Use a N95 or P100 respirator if dust is present.[1]

e Containment:

o Solid: Cover with wet paper towels to prevent dust generation.[1]
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o Liquid: Surround with absorbent pads or vermiculite.[1]

o Cleanup: Scoop material into a disposal bag. Wipe the surface with a soap/water solution
(detergent helps solubilize the organic amine).[1]

e Disposal: Treat all cleanup materials as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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